Cas no 1499998-80-9 ((1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine)

(1-Methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine is a heterocyclic amine compound featuring a pyrazole core substituted with a thiophene ring and an aminomethyl functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or scaffold for biologically active molecules. The thiophene moiety enhances electron-rich characteristics, potentially improving binding affinity in target interactions. The aminomethyl group offers a reactive site for further derivatization, enabling the synthesis of diverse analogs. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound is typically handled under controlled conditions due to its reactive amine functionality.

(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine structure

1499998-80-9 structure

Product Name:(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine

CAS No:1499998-80-9

MF:C₉H₁₁N₃S

MW:193.268739938736

CID:5578158

Update Time:2025-06-15

(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-methanamine, 1-methyl-3-(3-thienyl)-
- (1-methyl-3-(thiophen-3-yl)-1h-pyrazol-4-yl)methanamine
- (1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine
- Inchi： 1S/C9H11N3S/c1-12-5-8(4-10)9(11-12)7-2-3-13-6-7/h2-3,5-6H,4,10H2,1H3
- InChI Key： IKJXBLVYKVMLSK-UHFFFAOYSA-N
- SMILES： N1(C)C=C(CN)C(C2C=CSC=2)=N1

Experimental Properties

Density: 1.32±0.1 g/cm3(Predicted)
Boiling Point: 331.3±37.0 °C(Predicted)
pka: 8.85±0.29(Predicted)

(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M157171-100mg	(1-Methyl-3-(thiophen-3-yl)-1h-pyrazol-4-yl)methanamine	1499998-80-9	100mg	$ 160.00	2022-06-04
TRC	M157171-500mg	(1-Methyl-3-(thiophen-3-yl)-1h-pyrazol-4-yl)methanamine	1499998-80-9	500mg	$ 590.00	2022-06-04
TRC	M157171-1g	(1-Methyl-3-(thiophen-3-yl)-1h-pyrazol-4-yl)methanamine	1499998-80-9	1g	$ 910.00	2022-06-04
Enamine	EN300-648858-0.05g	[1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl]methanamine	1499998-80-9	0.05g	$1091.0	2023-07-07
Enamine	EN300-648858-0.1g	[1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl]methanamine	1499998-80-9	0.1g	$1144.0	2023-07-07
Enamine	EN300-648858-0.25g	[1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl]methanamine	1499998-80-9	0.25g	$1196.0	2023-07-07
Enamine	EN300-648858-0.5g	[1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl]methanamine	1499998-80-9	0.5g	$1247.0	2023-07-07
Enamine	EN300-648858-1.0g	[1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl]methanamine	1499998-80-9	1.0g	$1299.0	2023-07-07
Enamine	EN300-648858-2.5g	[1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl]methanamine	1499998-80-9	2.5g	$2548.0	2023-07-07
Enamine	EN300-648858-5.0g	[1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl]methanamine	1499998-80-9	5.0g	$3770.0	2023-07-07

(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on (1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine

Recent Advances in the Study of (1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine (CAS: 1499998-80-9)

In recent years, the compound (1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine (CAS: 1499998-80-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound, characterized by its unique pyrazole-thiophene scaffold, has been identified as a promising candidate for modulating various biological targets. Recent studies have highlighted its role as a potential inhibitor of key enzymes involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of (1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine. A novel catalytic method utilizing palladium-based catalysts has been reported, achieving a yield of over 85% with high enantiomeric purity. This development is crucial for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic properties. It exhibits favorable blood-brain barrier penetration, making it a viable candidate for central nervous system (CNS)-targeted therapies. Additionally, its metabolic stability and low cytotoxicity profile have been confirmed in hepatocyte and cytotoxicity assays, respectively.

Looking ahead, ongoing research is exploring the compound's potential in combination therapies and its application in other disease models, such as cancer and infectious diseases. The versatility of its chemical structure allows for further derivatization, opening new avenues for drug discovery and development.

In conclusion, (1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine represents a promising scaffold in medicinal chemistry with broad therapeutic potential. Continued research and development efforts are expected to further unlock its clinical applications, addressing unmet medical needs in various disease areas.